![molecular formula C13H19ClN2O B2699766 N-[(1R*,4R*)-4-Aminocyclohexyl]benzamidehydrochloride CAS No. 1286274-46-1](/img/structure/B2699766.png)
N-[(1R*,4R*)-4-Aminocyclohexyl]benzamidehydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Diastereoselective Synthesis
Compounds related to N-[(1R*,4R*)-4-Aminocyclohexyl]benzamidehydrochloride are employed in the diastereoselective formation of (Z)-didehydroamino acid esters, showcasing the utility in synthesizing specific stereochemical configurations of amino acids, which are crucial in the development of peptides and peptidomimetics with desired biological activities (Schmidt et al., 1992).
Chemical and Pharmacological Investigations
Research has detailed the chemistry and pharmacology of non-fentanil novel synthetic opioid receptor agonists, including N-substituted benzamides and acetamides. These studies offer insights into the structure-activity relationships of opioid receptor ligands, contributing to the development of new therapeutic agents (Sharma et al., 2018).
Anticonvulsant Activity Studies
Investigations into the anticonvulsant activities of enaminones derived from similar structural frameworks highlight their potential in treating seizure disorders. These studies not only explore the therapeutic applications but also contribute to understanding the molecular basis of anticonvulsant activity (Scott et al., 1993).
Enantioselective Synthesis
The enantioselective synthesis of 4-acetylaminocyclopent-2-en-1-ols from related compounds demonstrates the importance of such structures in accessing chiral building blocks for pharmaceuticals. This area of research emphasizes the role of stereochemistry in drug design and development (Ramesh et al., 1999).
properties
IUPAC Name |
N-(4-aminocyclohexyl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O.ClH/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10;/h1-5,11-12H,6-9,14H2,(H,15,16);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKRLFLWPVJUECV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)NC(=O)C2=CC=CC=C2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(1R*,4R*)-4-Aminocyclohexyl]benzamidehydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.